(-)-Camphor

Analgesic and Anti-inflammatory Properties:

Several studies suggest that (-)-Camphor may possess analgesic (pain-relieving) and anti-inflammatory properties. Research indicates that it might work by influencing transient receptor potential (TRP) channels, specifically TRPV1, which play a role in pain perception and inflammation []. However, further investigation is needed to fully understand its mechanism of action and potential clinical applications [].

Treatment of Pruritus (Itching):

(-)-Camphor has been used traditionally to alleviate itching. Studies suggest it might have anti-pruritic (itch-relieving) effects, possibly through its anti-inflammatory properties or by affecting specific nerve pathways involved in itch sensation []. However, the evidence is limited, and further research is needed to confirm its efficacy and safety for this purpose [].

Antimicrobial Activity:

Some studies have shown that (-)-Camphor exhibits antimicrobial activity against various bacteria and fungi []. This suggests potential applications in developing new disinfectants or antimicrobial agents. However, more research is required to understand its effectiveness against specific pathogens and its potential for clinical use [].

Other Potential Applications:

In addition to the areas mentioned above, researchers are exploring other potential applications of (-)-Camphor, including:

• Improving blood circulation: Some studies suggest that (-)-Camphor might improve blood flow, potentially benefiting conditions like peripheral artery disease []. However, more research is needed to confirm this effect and its clinical relevance.
• Insecticidal properties: Studies have shown that (-)-Camphor has insecticidal activity against some insects. This suggests potential applications as a natural insect repellent, but further research is needed to explore its safety and efficacy for this purpose.

(-)-Camphor, also known as (1S)-(−)-bornan-2-one, is a bicyclic monoterpene ketone with the molecular formula $C_{10}H_{16}O$. It is a colorless to white crystalline solid with a distinctive aromatic odor reminiscent of eucalyptus or menthol. (-)-Camphor is chiral and exists as one of two enantiomers, the other being (+)-camphor. It is primarily derived from the wood of the camphor tree (Cinnamomum camphora) and can also be synthesized from natural sources such as turpentine, which is obtained from coniferous trees .

The mechanism of action of (-)-camphor depends on its application. Here are two potential mechanisms:

• Topical Analgesic: When applied to the skin, (-)-camphor interacts with sensory nerve endings, creating a cooling sensation and potentially reducing pain perception. The exact mechanism is not fully understood but might involve transient receptor potential (TRP) channels.
• Expectorant: In cough suppressants like Vicks VapoRub, (-)-camphor vapors may stimulate the release of mucus, aiding its expulsion from the airways.

Note

More research is needed to fully elucidate the mechanisms of action of (-)-camphor in different contexts.

Here are some safety concerns:

• Skin Irritation: In some individuals, (-)-camphor can cause skin irritation or allergic reactions.
• CNS Toxicity: High doses or prolonged exposure can lead to central nervous system (CNS) depression, especially in children.
• Flammability: (-)-Camphor vapors are flammable and should be kept away from heat sources.

• Reduction: It can be reduced to isoborneol using sodium borohydride, a common reagent in organic synthesis .
• Oxidation: Camphor can undergo oxidation to yield camphorquinone when treated with selenium dioxide .
• Halogenation: The reaction of (-)-camphor with bromine in the presence of a solvent leads to the formation of dibromocamphor .
• Formation of Derivatives: (-)-Camphor can react with various reagents to form derivatives such as esters or amides, expanding its utility in organic synthesis .

(-)-Camphor exhibits a range of biological activities, including:

• Anti-inflammatory Effects: It is commonly used in topical formulations for its anti-inflammatory properties, helping to relieve pain and swelling .
• Antimicrobial Activity: Research indicates that (-)-camphor possesses antimicrobial properties, making it useful in various medicinal applications .
• CNS Effects: At high doses, (-)-camphor can cause central nervous system effects, including irritability and muscle spasms. Its use in traditional medicine often involves caution due to potential toxicity at elevated levels .

The synthesis of (-)-camphor can be achieved through several methods:

• Natural Extraction: It is traditionally extracted from the wood of Cinnamomum camphora.
• From Alpha-Pinene:
  • The classical synthesis begins with alpha-pinene, which undergoes electrophilic addition followed by rearrangement to yield bornyl chloride.
  • This intermediate can then be treated with bases to produce camphene, which upon further oxidation yields (-)-camphor .
• Biosynthetic Pathway: In nature, (-)-camphor is biosynthesized from geranyl pyrophosphate through a series of enzymatic reactions involving cyclization and oxidation processes .

(-)-Camphor has diverse applications across various fields:

• Pharmaceuticals: It is used as an active ingredient in topical analgesics and anti-inflammatory formulations.
• Cosmetics: Due to its aromatic properties, it is included in perfumes and skin care products.
• Food Industry: It serves as a flavoring agent in certain food products.
• Industrial Uses: Historically, it was a plasticizer for nitrocellulose in early plastics production .

Research has explored the interactions of (-)-camphor with various biological systems:

• Studies indicate that (-)-camphor can enhance the activity of certain drugs when used in combination therapies.
• Its role as an organocatalyst has been investigated for synthesizing complex organic molecules, demonstrating its utility beyond traditional applications .

Several compounds share structural similarities with (-)-camphor. Here are some notable examples:

The uniqueness of (-)-camphor lies in its specific stereochemistry and resultant biological activities, distinguishing it from its structural analogs.

Camphor, Artemisinin and Sumac Phytochemicals as inhibitors against COVID-19: Computational approach

Assia Belhassan, Hanane Zaki, Samir Chtita, Marwa Alaqarbeh, Nada Alsakhen, Mohamed Benlyas, Tahar Lakhlifi, Mohammed Bouachrine
PMID: 34411900   DOI: 10.1016/j.compbiomed.2021.104758

Abstract

Covid-19 is an emerging infectious disease caused by coronavirus SARS-CoV-2. Due to the rapid rise in deaths resulted from this infection all around the world, the identification of drugs against this new coronavirus is an important requirement. Among the drugs that can fight this type of infection; natural products are substances that serve as sources of beneficial chemical molecules for the development of effective therapies. In this study, Camphor, Artemisinin and 14 Sumac phytochemicals were docked in the active site of SARS-CoV-2 main protease (PDB code: 6LU7). We have also performed molecular dynamic simulation at 100 ns with MM-GBSA/PBSA analysis for the structures with the best affinity in the binding site of the studied enzyme (Hinokiflavone and Myricetin) after docking calculations to consider parameters like RMSD, covariance, PCA, radius of gyration, potential energy, temperature and pressure. The result indicates that Hinokiflavone and Myricetin are the structures with best affinity and stability in the binding site of the studied enzyme and they respect the conditions mentioned in Lipinski's rule and have acceptable ADMET proprieties; so, these compounds have important pharmacokinetic properties and bioavailability, and they could have more potent antiviral treatment of COVID-19 than the other studied compounds.

Neuroprotective role of camphor against ciprofloxacin induced depression in rats: modulation of Nrf-2 and TLR4

Abeer Salama, Hend Abd-AlHakim Mahmoud, Mohamed Ahmed Kandeil, Marwa Mahmoud Khalaf
PMID: 34032546   DOI: 10.1080/08923973.2021.1905658

Abstract

Depression affects people feeling to be anxious, worried, and restless. They also lose interest in activities, concentrating and appetite, they finally may attempt suicide. Depression is the second chronic disease, as a source of the global burden of disease, after heart disease. Its prevalence elevated seven times during the COVID-19.
The current study was designed to evaluate camphor neuroprotective role against rats' ciprofloxacin-induced depression.
Depression was induced by administration of ciprofloxacin (50 mg/kg; orally) for 21 days. Wister albino male rats were divided into five groups. Group I (normal control): rats were given normal saline. Group II: rats received camphor (10 mg/kg; i.p.) for 21 days. Group III (depression control): rats received ciprofloxacin only. Groups IV and V: rats received camphor (5 and 10 mg/kg; i.p.) for 21 days concurrent with ciprofloxacin. Behavior tests as forced swimming test, activity cage, and rotarod were estimated. Oxidative stress and antioxidant biomarkers as malondialdehyde (MDA), nitric oxide (NO), catalase, and nuclear factor erythroid 2-related factor 2 (Nrf-2) besides inflammatory biomarkers as Toll-like receptor 4 (TLR4) and tumor necrosis factor alpha (TNF-α) as well as neurotransmitters were determined. Finally, histopathological examination was done.
Camphor increased catalase and Nrf-2 activities, decreased NO, MDA, TNF-α, TLR4 serum levels, and elevating brain contents of serotonin, dopamine, gamma-amino butyric acid (GABA) and P190-RHO GTP protein with normal neuronal cells of the frontal cortex.
Camphor has neuroprotective effect via modulation of Nrf-2 and TLR4 against ciprofloxacin-induced depression in rats.

Sandra López, Alejandro Tapia, Julio Zygadlo, Raúl Stariolo, Gustavo A Abraham, Pablo R Cortez Tornello
PMID: 34279396   DOI: 10.3390/molecules26134056

Abstract

The main strategies against
(primary vector responsible for the Chagas disease transmission) are the elimination or reduction of its abundance in homes through the application of insecticides or repellents with residual power, and environmental management through the improvement of housing. The use of plant-derived compounds as a source of therapeutic agents (i.e., essential oils from aromatic plants and their components) is a valuable alternative to conventional insecticides and repellents. Essential oil-based insect repellents are environmentally friendly and provide reliable personal protection against the bites of mosquitoes and other blood-sucking insects. This study investigates, for the first time to our knowledge, the potential repellent activity of
essential oil (ZEO) and poly(ε-caprolactone) matrices loaded with ZEO (ZEOP) prepared by solvent casting. The analysis of its essential oil from aerial parts by GC-FID and GC-MS, MS allowed the identification of 25 constituents representing 99.5% of the composition. The main components of the oil were identified as (-)-5,6-dehydrocamphor (62.4%), alpha-pinene (9.1%), thuja-2, 4 (10)-diene (4.6%) and dihydroeugenol (4.5%). ZEOP matrices were homogeneous and opaque, with thickness of 800 ± 140 µm and encapsulation efficiency values above 98%. ZEO and ZEOP at the lowest dose (0.5% wt./wt., 96 h) showed a repellency of 33 and 73% respectively, while at the highest dose (1% wt./wt., 96 h) exhibited a repellent activity of 40 and 66 %, respectively. On the other hand, until 72 h, ZEO showed a strong repellent activity against
(88% repellency average; Class V) to both concentrations, compared with positive control N-N diethyl-3-methylbenzamide (DEET). The essential oils from the Andean flora have shown an excellent repellent activity, highlighting the repellent activity of
. The effectiveness of ZEO was extended by its incorporation in polymeric systems and could have a potential home or peridomiciliary use, which might help prevent, or at least reduce, Chagas' disease transmission.

Essential oils and cluster headache: insights from two cases

Thomas Mathew, Saji Kaithavalappil John, Mahendra Vishwanath Javali
PMID: 34373243   DOI: 10.1136/bcr-2021-243812

Abstract

Essential oils with proconvulsive properties are known to cause seizures and may worsen migraine. Here, we report two cases of cluster headache temporally related to the use of toothpastes containing essential oils of camphor and eucalyptus.

Engineering of a borneol dehydrogenase from P. putida for the enzymatic resolution of camphor

Michael Hofer, Julia Diener, Benjamin Begander, Robert Kourist, Volker Sieber
PMID: 33846823   DOI: 10.1007/s00253-021-11239-5

Abstract

Several thousand different terpenoid structures are known so far, and many of them are interesting for applications as pharmaceuticals, flavors, fragrances, biofuels, insecticides, or fine chemical intermediates. One prominent example is camphor, which has been utilized since ancient times in medical applications. Especially (-)-camphor is gaining more and more interest for pharmaceutical applications. Hence, a commercial reliable source is needed. The natural sources for (-)-camphor are limited, and the oxidation of precious (-)-borneol would be too costly. Hence, synthesis of (-)-camphor from renewable alpha-pinene would be an inexpensive alternative. As the currently used route for the conversion of alpha-pinene to camphor produces a mixture of both enantiomers, preferably catalytic methods for the separation of this racemate are demanded to yield enantiopure camphor. Enzymatic kinetic resolution is a sustainable way to solve this challenge but requires suitable enzymes. In this study, the first borneol dehydrogenase from Pseudomonas sp. ATCC 17453, capable of catalyzing the stereoselective reduction of camphor, was examined. By using a targeted enzyme engineering approach, enantioselective enzyme variants were created with E-values > 100. The best variant was used for the enzymatic kinetic resolution of camphor racemate, yielding 79% of (-)-camphor with an ee of > 99%. KEY POINTS: • Characterization of a novel borneol dehydrogenase (BDH) from P. putida. • Development of enantioselective BDH variants for the reduction of camphor. • Enzymatic kinetic resolution of camphor with borneol dehydrogenase.

Improving seminal quality and reproductive performance in male broiler breeder by supplementation of camphor

Hamid Raei, Mohammad Amir Karimi Torshizi, Mohsen Sharafi, Hamed Ahmadi
PMID: 33662737   DOI: 10.1016/j.theriogenology.2021.02.002

Abstract

The current study was conducted to evaluate the effect of dietary camphor levels as a medicinal feed additive to improve semen quality, antioxidant capacity, reproductive hormones, and reproduction performance in roosters. For this purpose, thirty-five 29-wk-old Ross 308 broiler breeder roosters randomly were assigned to five experimental groups (seven birds/group) and received five doses of camphor containing 0, 50, 250, 750, and 1000 mg camphor/kg of feed for 12 wk consecutive. Semen quality parameters and motion characteristics of sperm were evaluated every 28 days and semen antioxidant capacity and plasma reproductive hormones concentration were tested at the end of the experiment. Also, at the end of the experiment, reproductive performance was assessed using artificial insemination. Among seminal quality parameters, sperm forward motility (88.96 vs 82.56%) and percentage of abnormal sperm (14.75 vs 15.86%) were improved in roosters fed 50 mg camphor/kg of feed compared to the control group (P < 0.05). Overall percentage of live sperm and plasma membrane integrity exhibited the quadratic responses to the levels of camphor (P < 0.08). The motion characteristics of sperm including progressive motility (28.81 vs 21.77%), average path velocity (VAP, 33.35 vs 26.83 μm/s), progressive velocity (VSL, 19.78 vs 16.48 μm/s), curvilinear line velocity (VCL, 52.87 vs 44.38 μm/s), the amplitude of lateral head displacement (ALH, 2.92 vs 2.46 μm) were improved in roosters fed 50 mg camphor/kg of feed compared to the control group (P < 0.05). However, dietary camphor levels linearly increased the percentage of linearity (LIN) and straightness (STR) (P < 0.05). A significant decrease in seminal plasma concentration of malondialdehyde (MDA) and an increase in superoxide dismutase (SOD) activity were observed in birds fed 1000 mg camphor/kg of feed (P < 0.05). Testosterone concentration was considerably increased by doses of 50 and 250 mg camphor/kg of feed compared to control (4.68, 4.79 vs 3.88 ng/mL) (P < 0.05). FSH and LH concentrations were not affected by camphor supplementation (P > 0.05). In the artificial insemination, fertility rate from both 50 mg camphor/kg of feed (88%) and 250 mg camphor/kg of feed (84%) was higher than control (75%) (P < 0.05). In conclusion, low levels of camphor, especially 50 mg camphor/kg of feed, improved seminal characteristics and, reproductive performance of roosters. Further researches are needed on the effect of higher levels of camphor and divulge of underlying mechanism on male's reproductive function.

Chemical composition and synergistic effect of three Moroccan lavender EOs with ciprofloxacin against foodborne bacteria: a promising approach to modulate antimicrobial resistance

A Nafis, W Ouedrhiri, M Iriti, N Mezrioui, N Marraiki, A M Elgorban, A Syed, L Hassani
PMID: 33570805   DOI: 10.1111/lam.13460

Abstract

The aim of this study was to determine the chemical profile of the essential oils (EOs) of three Moroccan lavender species (Lavandula pedunculata, LP; Lavandula angustifolia, LA; and Lavandula maroccana, LM) and to investigate, for the first time, the synergistic effect of the optimal mixture of the EOs with conventional antibiotic ciprofloxacin against three pathogenic foodborne bacteria. Gas chromatography/mass spectrometry analysis showed that eucalyptol (39·05%), camphor (24·21%) and borneol (8·29%) were the dominant compounds of LA-EO. LP-EO was characterized by the abundance of camphor (74·51%) and fenchone (27·06%), whereas carvacrol (42·08%), camphor (17·95%) and fenchone (12·05%) were the main constituents of LM-EO. EOs alone or combined showed a remarkable antimicrobial activity against the tested bacteria with minimum inhibitory concentrations (MICs) ranging from 3·53 to 15·96 mg ml
. The optimal mixture, calculated using a mixture design, corresponded to 19% LA, 38% LP and 43% LM. All combination of the EOs and the best EO mixture with ciprofloxacin exhibited a total synergism with fractional inhibitory concentration index values ranging from 0·27 to 0·37. The best EO mixture showed the highest gain of 128-fold, especially against Salmonella spp., more than that found testing the EOs separately. These findings should be taken into consideration for a possible application in the pharmaceutical and food industries.

Acaricidal activity of the essential oil from Senecio cannabifolius and its constituents eucalyptol and camphor on engorged females and larvae of Rhipicephalus microplus (Acari: Ixodidae)

Peipei Yang, Mengmeng Jia, Liang Zhu
PMID: 33590356   DOI: 10.1007/s10493-021-00590-x

Abstract

The objective of this experiment was to evaluate the acaricidal activity of Senecio cannabifolius essential oil, and two of its constituents, eucalyptol and camphor. Efficacy against females and larvae of Rhipicephalus (Boophilus) microplus was assessed by the adult immersion test (AIT) and the larval immersion test (LIT). The oil was analyzed by gas chromatography-flame ionization detection (GC-FID) and GC-mass spectrometry (MS) and in total 68 components were identified representing 99.2% of the essential oil. AIT revealed that the oil, eucalyptol, and camphor at the highest concentration presented efficacy of 68.9, 57.1, and 71.9%, respectively. LIT revealed that the essential oil and camphor achieved 100% mortality at concentration of 1.6% wt/vol, whereas eucalyptol showed moderate inhibitory activity. Biochemical assays indicated that the essential oil and camphor can reduce significantly overall detoxification enzyme activities in engorged females and larvae at high concentration (≥ 0.4% wt/vol), whereas the inhibitory effect of eucalyptol is weaker than that of the oil and camphor. Taken together our results indicated that the S. cannabifolius essential oil and its isolated constituent had potential for the development of a new and safe acaricide for the control of R. microplus ticks.

Structural basis for promiscuous action of monoterpenes on TRP channels

Thi Hong Dung Nguyen, Satoru G Itoh, Hisashi Okumura, Makoto Tominaga
PMID: 33674682   DOI: 10.1038/s42003-021-01776-0

Abstract

Monoterpenes are major constituents of plant-derived essential oils and have long been widely used for therapeutic and cosmetic applications. The monoterpenes menthol and camphor are agonists or antagonists for several TRP channels such as TRPM8, TRPV1, TRPV3 and TRPA1. However, which regions within TRPV1 and TRPV3 confer sensitivity to monoterpenes or other synthesized chemicals such as 2-APB are unclear. In this study we identified conserved arginine and glycine residues in the linker between S4 and S5 that are related to the action of these chemicals and validated these findings in molecular dynamics simulations. The involvement of these amino acids differed between TRPV3 and TRPV1 for chemical-induced and heat-evoked activation. These findings provide the basis for characterization of physiological function and biophysical properties of ion channels.

Maternal Reproductive Toxicity of Some Essential Oils and Their Constituents

Noura S Dosoky, William N Setzer
PMID: 33673548   DOI: 10.3390/ijms22052380

Abstract

Even though several plants can improve the female reproductive function, the use of herbs, herbal preparations, or essential oils during pregnancy is questionable. This review is focused on the effects of some essential oils and their constituents on the female reproductive system during pregnancy and on the development of the fetus. The major concerns include causing abortion, reproductive hormone modulation, maternal toxicity, teratogenicity, and embryo-fetotoxicity. This work summarizes the important studies on the reproductive effects of essential oil constituents anethole, apiole, citral, camphor, thymoquinone,
-sabinyl acetate, methyl salicylate, thujone, pulegone, β-elemene, β-eudesmol, and costus lactone, among others.